Cas no 2248173-86-4 ((2S)-2-(2,6-Dimethylphenyl)propan-1-ol)

• Product Name: (2S)-2-(2,6-Dimethylphenyl)propan-1-ol
• CAS No: 2248173-86-4
• MF: C₁₁H₁₆O
• MW: 164.244143486023
• CID: 5796749
• PubChem ID: 137940584
• Update Time: 2024-01-06

(2S)-2-(2,6-Dimethylphenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• (2S)-2-(2,6-Dimethylphenyl)propan-1-ol
• EN300-6507443
• 2248173-86-4

• Inchi： 1S/C11H16O/c1-8-5-4-6-9(2)11(8)10(3)7-12/h4-6,10,12H,7H2,1-3H3/t10-/m1/s1
• InChI Key： TYPBBAIPPBRVIV-SNVBAGLBSA-N
• SMILES： OC[C@@H](C)C1C(C)=CC=CC=1C

Computed Properties

• Exact Mass: 164.120115130g/mol
• Monoisotopic Mass: 164.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 20.2Ų